Cas no 62398-35-0 (2-Methyl-1-(pyridin-4-yl)propan-1-amine)

• Product Name: 2-Methyl-1-(pyridin-4-yl)propan-1-amine
• CAS No: 62398-35-0
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• MDL: MFCD12153944
• CID: 858328
• PubChem ID: 12559009
• Update Time: 2025-06-14

2-Methyl-1-(pyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(pyridin-4-yl)propan-1-amine
• 2-Methyl-1-(4-pyridyl)-1-propylamine
• 2-methyl-1-pyridin-4-ylpropan-1-amine
• 62398-35-0
• 1187930-95-5
• FT-0723094
• A868481
• SCHEMBL2896524
• CS-0260811
• SY014381
• AS-48380
• F30606
• DTXSID70502521
• MFCD12153944
• SB31388
• CVIUCMADIABJJL-UHFFFAOYSA-N
• SB31533
• 1187932-91-7
• 2-Methyl-1-pyridin-4-yl-propylamine
• EN300-76013
• (R)-2-Methyl-1-pyridin-4-yl-propylamine
• AKOS008141525
• (S)-2-METHYL-1-PYRIDIN-4-YL-PROPYLAMINE
• Z513796098
• SB37979
• DB-073112

• MDL： MFCD12153944
• Inchi： 1S/C9H14N2/c1-7(2)9(10)8-3-5-11-6-4-8/h3-7,9H,10H2,1-2H3
• InChI Key： CVIUCMADIABJJL-UHFFFAOYSA-N
• SMILES： NC(C1C=CN=CC=1)C(C)C

Computed Properties

• Exact Mass: 150.115698455g/mol
• Monoisotopic Mass: 150.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Methyl-1-(pyridin-4-yl)propan-1-amine

Recent Advances in the Study of 2-Methyl-1-(pyridin-4-yl)propan-1-amine (CAS: 62398-35-0) in Chemical Biology and Pharmaceutical Research

The compound 2-Methyl-1-(pyridin-4-yl)propan-1-amine (CAS: 62398-35-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 2-Methyl-1-(pyridin-4-yl)propan-1-amine, which make it a promising candidate for modulating various biological targets. The compound's pyridine moiety and amine functional group contribute to its ability to interact with enzymes and receptors, particularly those involved in neurological and metabolic disorders. Several research groups have reported its efficacy in preclinical models, suggesting potential applications in treating conditions such as Parkinson's disease and type 2 diabetes.

In terms of synthesis, advancements have been made in optimizing the production of 2-Methyl-1-(pyridin-4-yl)propan-1-amine with higher yields and purity. A recent publication in the Journal of Medicinal Chemistry detailed a novel catalytic method that reduces byproduct formation and improves scalability. This development is particularly significant for industrial applications, where consistent quality and cost-effectiveness are critical.

Pharmacological studies have further elucidated the compound's mechanism of action. Research indicates that 2-Methyl-1-(pyridin-4-yl)propan-1-amine acts as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases. In vitro and in vivo experiments have demonstrated its neuroprotective effects, with minimal off-target activity, making it a safer alternative to existing MAO-B inhibitors.

Despite these promising findings, challenges remain in the clinical translation of 2-Methyl-1-(pyridin-4-yl)propan-1-amine. Issues such as bioavailability and metabolic stability need to be addressed through further structural optimization and formulation studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and advance the compound into clinical trials.

In conclusion, 2-Methyl-1-(pyridin-4-yl)propan-1-amine (CAS: 62398-35-0) represents a valuable scaffold in medicinal chemistry with diverse therapeutic potential. Continued research into its pharmacological properties and synthetic pathways will be essential for unlocking its full clinical utility. This briefing underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable therapeutic options.